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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B121737

Disperse Violet 1: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and emergency procedures for Disperse Violet 1 (CAS No. 128-95-0). The
information is compiled from various safety data sheets and scientific reviews to ensure a
thorough understanding of the potential hazards and necessary safety measures when working
with this compound.

Chemical and Physical Properties

Disperse Violet 1, also known as 1,4-diaminoanthraquinone, is a dark violet to black solid.[1]
[2] It is primarily used as a dye, particularly in the textile industry for synthetic fibers.
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Property Value Source(s)
Chemical Formula C14H10N202 [11[3]
Molecular Weight 238.24 g/mol [1][3]
CAS Number 128-95-0 [1114]

Dark violet solid / Black
Appearance [1]

powder
Melting Point 266.9 — 267.4 °C / 270°C (lit.) [2][5]

Water: 0.16 mg/L; Ethanol: 0.1

- weight %; DMSO: 9 % (w/w).
Solubility ] [21[31[5]
Soluble in acetone, benzene,

and pyridine.
Vapor Pressure <1 hPa (25 °C) [2]
Density 1.456 g/cm3 [2]

Hazard Identification and Classification

Disperse Violet 1 is classified as a hazardous substance with acute oral toxicity, the potential
for skin sensitization, and the risk of organ damage through prolonged or repeated exposure.[4]

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.[4]

. e H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction.[4][6]

- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[4]

GHS Pictograms:

laalt text
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Signal Word: Danger
[4]### 3. Toxicological Information

Acute oral toxicity studies have been conducted on rats and mice. W[5]hile some mutagenic
activity was observed in one bacterial test, a long-term dermal application study of a hair dye
formulation containing Disperse Violet 1 was not found to be carcinogenic.

[7]] Toxicity Data | Value | Species | Source(s) | |---|---|---|---| | Acute Oral LD50 | 3.50 g/kg bw |
Female Rats | |[5] | Acute Oral LD50 | 3.30 g/kg bw | Male Rats | |[5] | Acute Oral LD50 | 820
mg/kg bw | Mice | |[5]

Experimental Protocols

Detailed experimental protocols for the toxicological studies were not fully available in the
public domain. However, summaries from regulatory bodies provide some insight into the
methodologies used.

Sub-chronic Oral Toxicity Study (Summary): A 13-week oral toxicity study was performed on
Wistar rats. The animals were administered 1,4-Diamino-anthraquinone in their diet at a
concentration of 500 ppm. Another study on Sprague-Dawley rats involved a dye formulation
containing 16% 1,4-Diamino-anthraquinone administered in the diet at concentrations of
0.01%, 0.0316%, and 0.1%. O[8]bservations included clinical signs, body weight, food
consumption, and pathological changes. No mortality was observed, though staining of the fur
was noted at mid and high doses.

[8]### 5. Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures are crucial to minimize exposure and ensure a safe working
environment.

Engineering Controls:
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o Work in a well-ventilated area, preferably within a chemical fume hood. *[9][10] Ensure
eyewash stations and safety showers are readily accessible.

[9][10]Personal Protective Equipment:

PPE Specification Purpose Source(s)

Tightly fitting safety
) o To protect eyes from
Eye/Face Protection goggles with side-
) dust and splashes.
shields.

Chemical-resistant .
To prevent skin

Hand Protection gloves (e.g., nitrile
contact.
rubber).
Skin and Body Impervious clothing, To minimize skin
Protection such as a lab coat. exposure.

Use a full-face

respirator if exposure ] ]
) ) o To prevent inhalation
Respiratory Protection  limits are exceeded or
o of dust or aerosols.
irritation is

experienced.

General Hygiene Practices:

e Avoid contact with skin, eyes, and clothing. *[11] Do not eat, drink, or smoke when using this
product. *[4] Wash hands thoroughly after handling. *[4][11] Contaminated work clothing
should not be allowed out of the workplace and should be washed before reuse.

[4][6]### 6. Emergency Procedures
Immediate and appropriate action is required in case of accidental exposure or release.

First Aid Measures:
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Exposure Route First Aid Procedure Source(s)

Move the victim to fresh air. If

breathing is difficult, give
Inhalation oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

Take off contaminated clothing

immediately. Wash off with
Skin Contact soap and plenty of water. If

skin irritation or a rash occurs,

get medical help.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

Eye Contact ) o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

IF SWALLOWED: Get
emergency medical help

Ingestion immediately. Rinse mouth with
water. Do NOT induce

vomiting.

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area and ensure
adequate ventilation. A[9]void dust formation. U[4]se personal protective equipment. F[4]or
containment, vacuum or sweep up the material and place it into a suitable disposal container.
P[9]revent the product from entering drains.

[O)### 7. Logical Workflow for Handling a Disperse Violet 1 Spill

The following diagram illustrates the logical steps to be taken in the event of a Disperse Violet
1 spill.
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Assess the Spill
(Size and Immediate Risk)

Evacuate Immediate Area

Notify Lab Supervisor / EHS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use inert absorbent for liquids)

Clean Up Spill

(Sweep or vacuum solid, absorb liquid)

Decontaminate the Area

Dispose of Waste in a Labeled, Sealed Container

Complete Incident Report

l

Click to download full resolution via product page

Caption: Workflow for a Disperse Violet 1 spill response.
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Storage and Disposal

Storage: Store in a cool, dry, and well-ventilated area. K[9][10]eep containers tightly closed and
locked up.

[4][9]Disposal: Dispose of contents and container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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